
The Environmental Odyssey of Disperse Red 56:
A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Disperse red 56

CAS No.: 12637-13-7

Cat. No.: B1175085

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 56 is a monoazo dye belonging to the disperse class of colorants, characterized

by its low water solubility and its application in dyeing hydrophobic fibers such as polyester.

The widespread use of such dyes in the textile industry raises significant environmental

concerns due to their potential for release into aquatic ecosystems, persistence, and toxicity.

This technical guide provides a comprehensive overview of the current understanding of the

environmental fate and impact of Disperse Red 56, drawing upon available data and predictive

models. It is designed to serve as a resource for researchers and professionals involved in

environmental risk assessment and the development of safer chemical alternatives.

Physicochemical Properties
The environmental behavior of a chemical is fundamentally governed by its physicochemical

properties. For Disperse Red 56 (CAS No. 12637-13-7), specific experimental data on key

environmental parameters are scarce. Therefore, predicted values from the U.S. Environmental
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Protection Agency (EPA) CompTox Chemicals Dashboard are presented below, providing an

estimation of its likely environmental partitioning and behavior.

Property Predicted Value
Implication for
Environmental Fate

Molecular Formula C₁₇H₁₆ClN₅O₃
Provides the elemental

composition.

Molecular Weight 373.79 g/mol
Influences transport and

diffusion.

Water Solubility 0.08 mg/L

Low water solubility suggests a

tendency to partition to solids

and sediments.

log Kow (Octanol-Water

Partition Coefficient)
3.8

Indicates a high potential for

bioaccumulation in fatty tissues

of organisms.

log Koc (Soil Organic Carbon-

Water Partitioning Coefficient)
3.5

Suggests strong adsorption to

soil and sediment organic

matter, limiting mobility.

Henry's Law Constant 1.3 x 10⁻¹³ atm-m³/mol

Indicates that volatilization

from water is not a significant

fate process.

Melting Point 185 °C

Boiling Point 588 °C

Vapor Pressure 1.1 x 10⁻¹⁴ mmHg
Extremely low vapor pressure

indicates it is not volatile.

Note: All values in this table are predicted by the US EPA CompTox Chemicals Dashboard

(DTXSID30863004) and should be used as estimates in the absence of experimental data.

Environmental Fate
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The environmental fate of Disperse Red 56 is dictated by a combination of transport and

transformation processes. Its low water solubility and high predicted log Koc value indicate that

upon release into aquatic environments, it is likely to adsorb strongly to suspended solids and

sediment. This partitioning behavior can lead to its accumulation in benthic zones, potentially

impacting sediment-dwelling organisms.

Persistence and Degradation:

Azo dyes, in general, are known for their persistence in the environment. The azo bond (-N=N-)

is relatively stable, particularly under aerobic conditions.

Biodegradation: Studies on other disperse azo dyes suggest that biodegradation is a slow

process. Under anaerobic conditions, reductive cleavage of the azo bond can occur, leading

to the formation of aromatic amines. Some of these aromatic amines are known to be more

toxic and potentially carcinogenic than the parent dye molecule. A study on the degradation

of a "Disperse Red" dye by a rhizosphere bacterial consortium showed significant

decolorization under alternating anaerobic and aerobic conditions, with up to 98.47%

removal.[1][2] This suggests that microbial degradation is possible but may require specific

redox conditions.

Abiotic Degradation: Photolysis (degradation by sunlight) and hydrolysis (reaction with water)

are other potential degradation pathways. However, many azo dyes are designed to be

lightfast, and their stability to light can be high. Information on the specific hydrolysis and

photolysis rates for Disperse Red 56 is not readily available.

Ecotoxicological Impact
The ecotoxicological effects of Disperse Red 56 have not been extensively studied. However,

data on related disperse and azo dyes, along with predicted toxicity values, can provide an

indication of its potential impact on aquatic organisms. Disperse dyes, due to their lipophilicity

(high log Kow), have a significant potential to bioaccumulate in aquatic organisms.[3]
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Test Organism Endpoint
Predicted Value
(mg/L)

Toxicity
Classification

Fish (e.g.,

Oncorhynchus

mykiss)

96-hour LC₅₀ 1.2 Toxic

Aquatic Invertebrate

(e.g., Daphnia magna)
48-hour LC₅₀ 0.5 Very Toxic

Green Algae (e.g.,

Pseudokirchneriella

subcapitata)

96-hour EC₅₀ 0.8 Toxic

Note: All values in this table are predicted by the US EPA CompTox Chemicals Dashboard

(DTXSID30863004) and should be used as estimates in the absence of experimental data.

LC₅₀ (Lethal Concentration 50%) is the concentration that is lethal to 50% of the test

population. EC₅₀ (Effective Concentration 50%) is the concentration that causes a 50% effect

(e.g., immobilization or growth inhibition) in the test population.

The predicted high toxicity to aquatic invertebrates is a significant concern, as these organisms

form a crucial part of the aquatic food web.

Experimental Protocols
Detailed experimental protocols for the ecotoxicological testing of chemicals are provided by

the Organisation for Economic Co-operation and Development (OECD). The following are

summaries of the key acute toxicity tests relevant to the data presented.

OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of a substance to Daphnia magna.

Principle: Young daphnids (less than 24 hours old) are exposed to a range of concentrations

of the test substance for 48 hours.

Procedure:
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Prepare a geometric series of at least five concentrations of the test substance in a

suitable medium.

Place a specified number of daphnids (e.g., 20 per concentration, divided into replicates)

into test vessels containing the respective concentrations.

Include a control group with no test substance.

Incubate the test vessels for 48 hours under controlled conditions of temperature (20 ± 1

°C) and light (16-hour light/8-hour dark photoperiod).

Observe and record the number of immobilized daphnids at 24 and 48 hours.

Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

Endpoint: The 48-hour EC₅₀, the concentration that immobilizes 50% of the daphnids, is

calculated.

OECD 203: Fish, Acute Toxicity Test

This test evaluates the acute lethal toxicity of a substance to fish.

Principle: Fish of a recommended species (e.g., Rainbow trout, Zebrafish) are exposed to

the test substance for a 96-hour period.

Procedure:

Acclimatize the test fish to the laboratory conditions.

Prepare a series of at least five concentrations of the test substance in water.

Place a specified number of fish (e.g., 7-10 per concentration) into test chambers for each

concentration and a control.

Maintain the test conditions (e.g., temperature, pH, dissolved oxygen) within a narrow

range throughout the 96-hour exposure period.

Record the number of dead or moribund fish at 24, 48, 72, and 96 hours.
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Endpoint: The 96-hour LC₅₀, the concentration that is lethal to 50% of the fish, is determined.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This test assesses the effects of a substance on the growth of freshwater green algae.

Principle: Exponentially growing cultures of a selected algal species (e.g.,

Pseudokirchneriella subcapitata) are exposed to various concentrations of the test

substance over a 72-hour period.

Procedure:

Prepare a nutrient-rich culture medium and inoculate it with the test algae.

Prepare a range of at least five concentrations of the test substance in the culture

medium.

Dispense the algal cultures into test flasks and add the respective concentrations of the

test substance. Include control flasks without the test substance.

Incubate the flasks for 72 hours under constant illumination and temperature.

Measure the algal biomass (e.g., by cell counts or fluorescence) at the start of the test and

at 24-hour intervals.

Endpoint: The 72-hour EC₅₀, the concentration that inhibits algal growth by 50% relative to

the control, is calculated based on the average specific growth rate.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
The precise signaling pathways affected by Disperse Red 56 are not well-documented.

However, based on the known mechanisms of toxicity for azo dyes, a plausible pathway

involves the generation of reactive oxygen species (ROS) and subsequent oxidative stress.
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Caption: Plausible signaling pathway for Disperse Red 56 induced toxicity.
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Caption: General workflow for environmental risk assessment of a chemical.

Conclusion
Disperse Red 56, like many other azo dyes, presents a potential risk to the aquatic

environment due to its predicted persistence, high bioaccumulation potential, and toxicity to

aquatic organisms. The lack of comprehensive experimental data for this specific substance

highlights a significant knowledge gap and underscores the need for further research. The use

of predictive models, such as those available on the US EPA CompTox Chemicals Dashboard,
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provides a valuable interim tool for preliminary risk assessment. However, to ensure robust

environmental protection, empirical studies are crucial to validate these predictions and to fully

characterize the environmental fate and effects of Disperse Red 56. This guide serves as a

foundational resource to inform such future research and to guide responsible chemical

management practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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